Cas no 65613-21-0 (1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3,5-dimethyl- (9CI))

• Product name: 1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3,5-dimethyl- (9CI)
• CAS No: 65613-21-0
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1017794
• PubChem ID: 12385776

1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3,5-dimethyl- (9CI)
• 2-formyl-4-ethynyl-3,5-dimethyl-pyrrole
• SCHEMBL21916378
• DB-279844
• 1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3,5-dimethyl-
• 65613-21-0

• Inchi： InChI=1S/C9H9NO/c1-4-8-6(2)9(5-11)10-7(8)3/h1,5,10H,2-3H3
• InChI Key： KPNRNRJGQXHAGO-UHFFFAOYSA-N
• SMILES： CC1=C(NC(=C1C#C)C)C=O

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.9Ų